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Compound of Interest

Compound Name: m-Tolyl isocyanate

Cat. No. B147536

An In-depth Technical Guide to the Synthesis of m-Tolyl Isocyanate

This guide provides a comprehensive overview of the primary synthesis routes for m-Tolyl
isocyanate (3-methylphenyl isocyanate), a key chemical intermediate in the pharmaceutical
and agrochemical industries.[1] The document details both the conventional phosgenation
process and modern non-phosgene alternatives, presenting experimental protocols,
guantitative data, and reaction pathway diagrams for researchers, scientists, and professionals
in drug development.

Chemical and Physical Properties

m-Tolyl isocyanate is a combustible, light-yellow liquid with the chemical formula
CHsCeH4aNCO.[2] It is sensitive to moisture and should be stored in a cool, dry, and well-
ventilated place, typically refrigerated between 2-8°C.[2][3]

Table 1: Physical and Chemical Properties of m-Tolyl Isocyanate
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Property Value Reference
CAS Number 621-29-4

Molecular Formula CsH7NO

Molecular Weight 133.15 g/mol

Appearance Light yellow, clear liquid [2]

Density 1.033 g/mL at 25°C

Boiling Point 75-76°C at 12 mmHg

Refractive Index

n20/D 1.5305

Synonyms

3-Methylphenyl isocyanate,
[41[5]

Isocyanic acid m-tolyl ester

Synthesis Routes

The synthesis of isocyanates is dominated by the phosgene process, though safety and

environmental concerns have driven the development of several non-phosgene alternatives.[6]

Phosgenation Route

The industrial production of m-Tolyl isocyanate, like other aromatic isocyanates, typically

involves the reaction of the corresponding primary amine (m-toluidine) with phosgene (COCIz2)

in an inert solvent.[6][7][8] This process is generally carried out in two stages.

e Carbamoyl Chloride Formation (Cold Phosgenation): m-Toluidine reacts with phosgene at

relatively low temperatures (e.g., 65-80°C for TDI production) to form m-tolylcarbamoyl

chloride and hydrogen chloride. An amine hydrochloride intermediate may also form, which

then reacts with more phosgene.[7][9]

o Thermolysis to Isocyanate (Hot Phosgenation): The reaction mixture is heated to a higher

temperature (e.g., 90-200°C) to thermally decompose the carbamoyl chloride into m-Tolyl

isocyanate and hydrogen chloride.[7][8]

Common solvents for this process include monochlorobenzene and o-dichlorobenzene.[7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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